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Compound of Interest

Compound Name: 3-Bromo-5-methoxybenzoic acid

Cat. No.: B116308

Audience: Researchers, scientists, and drug development professionals.

Core Subject: 3-Bromo-5-methoxybenzoic acid (CAS No. 157893-14-6) is a valuable
intermediate in organic synthesis, particularly in the development of pharmaceuticals and other
bioactive molecules.[1] A precise understanding of its physicochemical properties, such as its
melting point, is critical for its identification, purity assessment, and application in further
chemical transformations. This document provides a comprehensive overview of the melting
point of 3-Bromo-5-methoxybenzoic acid, a detailed experimental protocol for its
determination, and a visualization of a common synthetic pathway.

Data Presentation: Melting Point of 3-Bromo-5-
methoxybenzoic Acid

The melting point of a crystalline solid is a key physical property used to determine its identity
and purity.[2] A sharp melting range typically indicates a high degree of purity, whereas a broad
melting range often suggests the presence of impurities.[2] The reported melting point for 3-
Bromo-5-methoxybenzoic acid varies slightly across different sources, which is common and
can depend on the experimental method and purity of the sample. A summary of reported
values is presented below.
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Reported Melting Point Range (°C) Source

190.0 - 196.0 Thermo Scientific Chemicals[3][4]
190 - 191 ChemicalBook[5]

184 - 187 ChemBK][1]

Experimental Protocol: Melting Point Determination

The following is a standard methodology for determining the melting point of a solid organic
compound like 3-Bromo-5-methoxybenzoic acid using the capillary tube method. This
procedure is a synthesized standard practice based on established laboratory techniques.[2][6]

Apparatus and Materials:

e Melting point apparatus (e.g., DigiMelt or Thiele tube with heating bath)
e Capillary tubes (sealed at one end)

e Thermometer

e 3-Bromo-5-methoxybenzoic acid sample

o Mortar and pestle or spatula

e Waitch glass or porous plate

e Heating medium (e.g., mineral oil or silicone oil if using a Thiele tube)
Procedure:

e Sample Preparation:

o Place a small amount of dry 3-Bromo-5-methoxybenzoic acid on a clean watch glass or
porous plate.[6]

o If the crystals are large, gently crush them into a fine powder using a mortar and pestle or
the flat side of a spatula.[6][7] This ensures uniform packing and heat transfer.
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e Loading the Capillary Tube:
o Press the open end of a capillary tube into the powdered sample.[2]

o Invert the tube and gently tap its sealed end on a hard surface to pack the sample into the
bottom.[2][6]

o Continue this process until the sample column is approximately 1-2 mm high.[2]
e Apparatus Setup:
o Place the loaded capillary tube into the sample holder of the melting point apparatus.[7]

o Ensure the thermometer is correctly positioned to accurately measure the temperature of
the sample.

¢ Melting Point Measurement:

o If the approximate melting point is unknown, a rapid preliminary heating (e.g., a ramp rate
of 10-20 °C per minute) can be performed to get a rough estimate.[7]

o For an accurate measurement, start with a fresh sample and heat rapidly to about 10-15
°C below the expected melting point.

o Decrease the heating rate to 1-2 °C per minute to allow for thermal equilibrium between
the sample, heating block, and thermometer.[7]

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).[2]

o Continue heating slowly and record the temperature at which the last crystal melts (the
end of the melting range).[2]

e Post-Measurement:

o Allow the apparatus to cool before performing subsequent measurements.
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o Always use a fresh sample in a new capillary tube for each determination, as the original
sample may have undergone decomposition.[2]

Mandatory Visualization: Synthesis Workflow

The following diagram illustrates a common laboratory synthesis of 3-Bromo-5-
methoxybenzoic acid from 2-amino-5-bromo-3-methoxybenzoic acid via a diazotization-
reduction sequence.[5]

2-amino-5-bromo-3-methoxybenzoic acid
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Caption: Synthetic pathway for 3-Bromo-5-methoxybenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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